2,2-Difluoro-2-(1-methylpiperidin-2-yl)ethanol

• Molecular Formula: C8H15F2NO
• Molecular Weight: 179.21 g/mol
• IUPAC Name: 2,2-difluoro-2-(1-methylpiperidin-2-yl)ethanol
• InChI: InChI=1S/C8H15F2NO/c1-11-5-3-2-4-7(11)8(9,10)6-12/h7,12H,2-6H2,1H3
• InChI Key: JQAHAJQDDKARAA-UHFFFAOYSA-N
• Canonical SMILES: CN1CCCCC1C(CO)(F)F

Description

2,2-Difluoro-2-(1-methylpiperidin-2-yl)ethanol is a useful research compound. Its molecular formula is C8H15F2NO and its molecular weight is 179.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-(difluoro-methoxycarbonylmethyl)piperidine-1-carboxylic acid tert-butyl ester (1.14 g in 30 mL dry diethyl ether) at 0° C. was added 580 mg lithium aluminum hydride and the mixture stirred at low temperature. After 15 minutes, the reaction was quenched by the sequential addition of 0.58 mL water, 0.58 mL 2N sodium hydroxide and 0.74 mL water. The mixture was stirred vigorously for 1 hour then filtered over diatomaceous earth. The filtrate was concentrated in vacuo and purified by flash chromatography on silica gel (hexane:ethyl acetate, 85:15) to give the title compound (450 mg).